6-bromo-2-fluoro-5-methylpyridin-3-amine
Overview
Description
6-Bromo-2-fluoro-5-methylpyridin-3-amine (6-BrFMP) is a widely used chemical compound in the scientific community. It is a synthetic compound that has been used in a variety of research applications, including the synthesis of organic compounds, drug synthesis, and the study of biochemical and physiological effects. 6-BrFMP has a unique structure and properties that make it a valuable tool for many scientific studies.
Scientific Research Applications
6-bromo-2-fluoro-5-methylpyridin-3-amine has a variety of uses in scientific research. It is used in the synthesis of organic compounds, such as pharmaceuticals and agrochemicals. It can also be used to study the biochemical and physiological effects of compounds, as well as to study the mechanism of action of drugs. In addition, 6-bromo-2-fluoro-5-methylpyridin-3-amine has been used in the synthesis of a variety of other compounds, including vitamins and hormones.
Mechanism of Action
The mechanism of action of 6-bromo-2-fluoro-5-methylpyridin-3-amine is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes and other proteins, which can lead to a variety of biochemical and physiological effects. Additionally, 6-bromo-2-fluoro-5-methylpyridin-3-amine has been found to interact with certain receptors and ion channels, which can also lead to physiological effects.
Biochemical and Physiological Effects
6-bromo-2-fluoro-5-methylpyridin-3-amine has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of cells. Additionally, 6-bromo-2-fluoro-5-methylpyridin-3-amine has been found to interact with certain receptors and ion channels, leading to changes in the electrical activity of cells. These effects can lead to changes in the behavior of cells, as well as changes in the production of certain hormones and other compounds.
Advantages and Limitations for Lab Experiments
6-bromo-2-fluoro-5-methylpyridin-3-amine has several advantages and limitations when used in laboratory experiments. One advantage is that the compound is relatively easy to synthesize and can be used in a variety of experiments. Additionally, 6-bromo-2-fluoro-5-methylpyridin-3-amine is relatively stable and can be stored for a long period of time. On the other hand, the compound is toxic and can be hazardous if not handled properly. Additionally, the compound can be expensive to purchase and store.
Future Directions
There are several potential future directions for 6-bromo-2-fluoro-5-methylpyridin-3-amine. One potential direction is to further investigate the biochemical and physiological effects of the compound. Additionally, 6-bromo-2-fluoro-5-methylpyridin-3-amine could be used to study the mechanism of action of drugs, as well as to develop new compounds for drug synthesis. Finally, 6-bromo-2-fluoro-5-methylpyridin-3-amine could be used to study the effects of environmental pollutants, as well as to develop new compounds for environmental remediation.
Synthesis Methods
6-bromo-2-fluoro-5-methylpyridin-3-amine is synthesized through a multi-step process that involves the reaction of pyridine with bromine, followed by the addition of a fluorine source such as potassium fluoride. The reaction is typically carried out in an inert atmosphere to avoid any undesired side reactions. The product is then purified and isolated through a variety of techniques, including crystallization, distillation, and chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2-fluoro-5-methylpyridin-3-amine involves the introduction of a bromine atom at the 6th position, a fluorine atom at the 2nd position, and a methyl group at the 5th position of pyridine ring. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-chloro-5-methylpyridine", "sodium fluoride", "sodium bromide", "ammonia", "hydrogen peroxide", "copper sulfate", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: 2-chloro-5-methylpyridine is reacted with sodium fluoride in ethanol to yield 2-fluoro-5-methylpyridine.", "Step 2: 2-fluoro-5-methylpyridine is then reacted with sodium bromide, copper sulfate, and hydrogen peroxide in acetic acid to yield 6-bromo-2-fluoro-5-methylpyridine.", "Step 3: 6-bromo-2-fluoro-5-methylpyridine is then reacted with ammonia in ethanol to yield 6-bromo-2-fluoro-5-methylpyridin-3-amine." ] } | |
CAS RN |
2770555-21-8 |
Product Name |
6-bromo-2-fluoro-5-methylpyridin-3-amine |
Molecular Formula |
C6H6BrFN2 |
Molecular Weight |
205 |
Purity |
95 |
Origin of Product |
United States |
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